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Compound of Interest

Compound Name: 2-Methylquinoline-4,8-diol

CAS No.: 10529-34-7

Cat. No.: B2502987

Get Quote

Part 1: Executive Summary & Immediate Action
Card
Status:HAZARDOUS SUBSTANCE — DO NOT DISPOSE IN MUNICIPAL WASTE OR

SEWER.[1]

2-Methylquinoline-4,8-diol (CAS: 10529-34-7) is a nitrogen-containing heterocyclic

compound. While not explicitly listed on the EPA's "P" or "U" lists as a discrete entry, it shares

toxicological properties with regulated quinoline derivatives (skin/eye irritation, potential

genotoxicity, and aquatic toxicity). It must be managed as Non-Listed Hazardous Waste

requiring high-temperature incineration.

🔴 Critical Do's and Don'ts
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Category Action Directive

Solids
DO collect in a dedicated, labeled hazardous

waste container (e.g., wide-mouth HDPE).

Liquids

DO segregate into "Organic Solvent Waste"

streams (Halogen-free). NEVER pour down the

sink.

Spills
DO use damp paper towels or inert absorbent

(vermiculite) to prevent dust generation.

Deactivation

DON'T attempt bench-top chemical deactivation

(e.g., bleach) as this may generate toxic

byproducts.

Part 2: Chemical Profile & Hazard Assessment[2]
To dispose of a chemical safely, one must understand its behavior in waste streams. 2-
Methylquinoline-4,8-diol is a solid that poses inhalation and contact risks.

Identification & Physical Properties[3]
Chemical Name: 2-Methylquinoline-4,8-diol

Synonyms: 4,8-Dihydroxy-2-methylquinoline; 4,8-Dihydroxyquinaldine

CAS Number: 10529-34-7

Physical State: Solid (typically pale yellow to beige powder)

Solubility: Sparingly soluble in water; Soluble in DMSO, DMF, and hot alcohols. Crucial for

disposal: Aqueous rinses may not effectively remove residues; organic solvents

(ethanol/methanol) are required for decontamination.

GHS Hazard Classification (Derived from Analogs)
Skin/Eye Irritation: Category 2 (Causes skin irritation / serious eye irritation).[2][3]
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STOT-SE: Category 3 (May cause respiratory irritation).

Aquatic Toxicity: Acute/Chronic Category 2 or 3 (Toxic to aquatic life).

Part 3: Pre-Disposal Handling & Segregation
Effective disposal begins at the bench. Segregation prevents dangerous chemical reactions in

the waste drum.

Personal Protective Equipment (PPE)
Gloves: Nitrile (0.11 mm minimum thickness). Double glove if handling solutions in DMSO,

as DMSO permeates nitrile and carries the solute through the skin.

Respiratory: N95 particulate respirator or fume hood operation is mandatory to prevent

inhalation of dust.

Eye Protection: Chemical splash goggles (ANSI Z87.1).

Waste Stream Decision Matrix (Visualized)
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Waste Material Generated

Is it Solid? Sharps / Broken Glass

If Glass/Needle
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Trace Contaminated 
(Gloves, Paper)

Yes (Debris)

Is it Liquid?

No

Container: Hazardous Solid Waste
(Label: Toxic, Irritant)

Organic Solvent 
(DMSO, MeOH, DMF)

High Organic Content

Aqueous Solution 
(<5% Organic)

Mostly Water

Container: Organic Waste
(Non-Halogenated)

Container: Aqueous Toxic Waste
(Do NOT Drain)

Container: Bio/Chem Sharps

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 2-Methylquinoline-4,8-diol waste streams to ensure

compatibility and regulatory compliance.

Part 4: Detailed Disposal Protocols
Scenario A: Solid Waste (Pure Compound & Weighing
Debris)
Objective: Contain dust and prevent environmental leaching.

Collection: Transfer expired or excess solid 2-Methylquinoline-4,8-diol into a wide-mouth

HDPE (High-Density Polyethylene) jar.
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Contaminated Debris: Weighing boats, spatulas (if disposable), and heavily soiled gloves

must be placed in the same solid waste container.

Labeling: Affix a hazardous waste tag.

Constituents: "2-Methylquinoline-4,8-diol" (Do not use abbreviations).

Hazards: Check "Toxic" and "Irritant".[4]

Storage: Keep container closed when not actively adding waste. Store in a satellite

accumulation area (SAA) inside a secondary containment tray.

Scenario B: Liquid Waste (Stock Solutions & Mother
Liquors)
Objective: Prevent drain disposal and ensure solvent compatibility. Note: This compound is

often dissolved in DMSO or Methanol.

Segregation:

If in DMSO/Methanol/Ethanol: Pour into the "Non-Halogenated Organic Solvent" waste

carboy.

If in Aqueous Buffer: Pour into a dedicated "Aqueous Toxic" waste carboy. Do not mix with

strong acids or oxidizers.

Rinsing:

Rinse the original vessel 3 times with a small volume of ethanol or methanol (water is

ineffective due to low solubility).

Add these rinses to the Organic Solvent waste container.

Final Wash: A final wash with soap and water can go down the drain only after the triple

solvent rinse has removed the compound.

Scenario C: Spill Response
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Objective: Minimize dust generation.

Isolate: Evacuate the immediate area if a large amount (>10g) of powder is airborne.

PPE: Don nitrile gloves, lab coat, and safety goggles.

Containment:

Dry Spill: Cover the powder with a damp paper towel to suppress dust. Gently sweep into

a dustpan or scoop.

Wet Spill: Cover with vermiculite or spill pads.

Disposal: Place all cleanup materials into a clear plastic bag, seal it, and place it inside the

Hazardous Solid Waste container.

Part 5: Regulatory Compliance (RCRA & EPA)
Waste Classification
Under the US Resource Conservation and Recovery Act (RCRA):

Listing Status: 2-Methylquinoline-4,8-diol is not specifically P-listed or U-listed [1].

However, it is a chemical derivative of Quinoline, which is a hazardous constituent.

Characteristic Waste: It likely meets the definition of a characteristic hazardous waste due to

toxicity.[4]

Generator Responsibility: As the generator, you must characterize the waste.[1][4][5] The

safest and most compliant route is to classify it as "Non-Regulated Hazardous Waste" (if no

specific code applies) or assign a state-specific code if applicable, ensuring it is sent for

incineration.

The Disposal Lifecycle

Lab Bench
(Generation)

Satellite Accumulation Area
(Storage < 1 Year)

Tag & Seal EHS / Waste Contractor
(Pickup)

Request Pickup TSDF
(Treatment, Storage, Disposal Facility)

Manifesting High-Temp Incineration
(Destruction)

Fuel Blending
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Figure 2: The regulatory chain of custody from laboratory generation to final thermal

destruction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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